Cas no 465514-26-5 ((E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide)

• Product Name: (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide
• CAS No: 465514-26-5
• MF: C₁₇H₁₁BrCl₂N₂O₂
• MW: 426.091441392899
• CID: 5453656
• PubChem ID: 1527795
• Update Time: 2025-07-21

(E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)-2-propenamide
• Z44338486
• STK949907
• (2E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide
• EN300-26587725
• AKOS001042245
• 465514-26-5
• (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide
• 3-(3-bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide

• Inchi： 1S/C17H11BrCl2N2O2/c1-24-16-5-2-10(7-13(16)18)6-11(9-21)17(23)22-15-4-3-12(19)8-14(15)20/h2-8H,1H3,(H,22,23)/b11-6+
• InChI Key： BXDBJFCHOQOSOZ-IZZDOVSWSA-N
• SMILES： BrC1=C(C=CC(/C=C(\C#N)/C(NC2C=CC(=CC=2Cl)Cl)=O)=C1)OC

Computed Properties

• Exact Mass: 423.93810g/mol
• Monoisotopic Mass: 423.93810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.606±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 600.2±55.0 °C(Predicted)
• pka: 9.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide

Introduction to (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide (CAS No. 465514-26-5)

Compound CAS No. 465514-26-5, specifically identified as (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including bromo, methoxy, cyano, and dichlorophenyl substituents, endows it with unique chemical properties that make it a promising candidate for further exploration.

The molecular framework of (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide is a testament to the ingenuity of synthetic organic chemistry. The conjugated system formed by the enamide and aromatic rings enhances its electronic properties, making it a versatile intermediate in the synthesis of more complex molecules. This structural complexity is not merely an academic curiosity but a practical asset that contributes to its reactivity and potential biological activity.

In recent years, there has been a surge in research focused on developing novel compounds with therapeutic potential. The pharmaceutical industry continually seeks innovative molecules that can address unmet medical needs. (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide fits into this landscape as a compound with the potential to serve as a building block for future drug candidates. Its unique structural features suggest that it may exhibit properties such as binding affinity to specific biological targets, which is crucial for drug development.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise required in modern chemical synthesis. The process typically begins with the preparation of key intermediates, such as the bromo-substituted aromatic ring and the dichlorophenyl group. These intermediates are then coupled through condensation reactions to form the enamide core. The cyano group is introduced at a later stage, often via cyanation reactions, which require precise control to ensure high yield and purity.

One of the most compelling aspects of (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide is its potential biological activity. Preliminary studies have suggested that compounds with similar structural motifs may interact with various biological pathways. For instance, the presence of halogen substituents often enhances binding interactions with enzymes and receptors due to their ability to participate in halogen bonding and π-stacking interactions. The cyano group can also contribute to bioactivity by influencing electronic properties and affecting metabolic stability.

The dichlorophenyl moiety is particularly noteworthy as it has been implicated in the activity of several known pharmaceuticals. Its presence in this compound may confer specific pharmacological properties that make it valuable for drug design. Researchers are exploring its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The bromo and methoxy groups further enhance its utility by providing handles for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The field of computational chemistry has also played a pivotal role in understanding the properties of (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide. Advanced computational methods allow researchers to predict molecular interactions, optimize synthetic routes, and assess metabolic stability without extensive experimental trials. These predictions are invaluable for guiding experimental work and reducing time-to-market for new drug candidates.

In conclusion, (E)-3-(3-bromo-4-methoxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide (CAS No. 465514-26-5) stands out as a promising compound in pharmaceutical chemistry due to its complex structure and diverse functional groups. Its synthesis exemplifies the cutting-edge techniques employed in modern organic synthesis, while its potential biological activity makes it an attractive candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in the development of next-generation therapeutics.